Sulpho SHPP

• IUPAC Name: sodium;1-[3-(4-hydroxyphenyl)propanoyloxy]-2,5-dioxopyrrolidine-3-sulfonate
• InChI: InChI=1S/C13H13NO8S.Na/c15-9-4-1-8(2-5-9)3-6-12(17)22-14-11(16)7-10(13(14)18)23(19,20)21;/h1-2,4-5,10,15H,3,6-7H2,(H,19,20,21);/q;+1/p-1
• InChI Key: CAUNXTYNSFVJSD-UHFFFAOYSA-M
• Canonical SMILES: C1C(C(=O)N(C1=O)OC(=O)CCC2=CC=C(C=C2)O)S(=O)(=O)[O-].[Na+]
• Molecular Formula: C13H12NNaO8S
• DSSTOX Substance ID: DTXSID50657467
• Molecular Weight: 365.29 g/mol
• CAS RN: 106827-57-0

Description

Sulpho SHPP, also known as water-soluble Bolton-Hunter Reagent, is a specialty product used for proteomics research applications. It is used to conjugate tyrosine-like functional groups to primary amines, thereby increasing the number of tyrosyl groups that can be iodinated.

Synthesis Analysis

The synthesis of Sulpho SHPP involves the reaction of unsaturated lipids with concentrated sulfuric acid in the initial step to form a carbonium ion. This is followed by the reaction of phosphoric acid with vanillin to produce a phosphate ester, resulting in an increase in the reactivity of the carbonyl group.

Chemical Reactions Analysis

The sulfo-phospho-vanillin assay is a well-known method to measure the lipid content of microalgae. Following hydrolysis with sulfuric acid, a pink color develops after the addition of sulfo-phospho-vanillin and the absorbance at 530 nm is measured. The reaction requires a carbon-carbon double bond. The carbonium ion reacts with the carbonyl group of phosphovanillin to form a colored compound, which is stabilized by resonance.

Physical And Chemical Properties Analysis

Sulpho SHPP is water-soluble. It is ideal for proteins with masked or no tyrosine residues and has an optimal reaction at pH 8.5. It is soluble in DMF (Dimethylformamide), DMSO (Dimethylsulfoxide), and water.

Scientific Research Applications

• Quantitative Determination of Solid-Supported Amino Groups : Sulpho-SHPP is used for the quantitative determination of primary and/or secondary amino groups on solid supports. It introduces hydroxyphenyl groups per amino group reacted, which are involved in reducing Cu2+ to Cu+ in an alkaline medium. This method is valuable for estimating amino groups on biomedical matrices, aiding in the covalent immobilization of ligands like drugs and antibodies (Kakabakos et al., 1994).

• Selective Radiolabeling of Cell Surface Proteins : Sulpho-SHPP is utilized for selective radiolabeling of cell surface proteins to high specific activities, surpassing the capacities of existing techniques. It preferentially labels proteins exposed at the cell surface, offering a method for differential labeling of membrane proteins (Thompson et al., 1987).

• In Chemical Analysis of Sulfur Compounds : It has been used in the analysis of sulfur compound types in substances like asphalt, aiding in understanding the distribution and types of sulfur present in various materials (Green et al., 1993).

• In Polymer Chemistry : Sulpho-SHPP is involved in the study of zwitterionic polyzwitterions, particularly in understanding their solubility in water and aqueous salt solutions. This research is significant for the development of polymers with specific properties (Hildebrand et al., 2016).

• In Bioluminescence and Respiration Research : It's used to study the effects of environmental and synthetic sulphydryl group inhibitors on bioluminescence and respiration in organisms like Vibrio fischeri. Such research is crucial for understanding the biological impact of sulfur compounds (Kalcienė et al., 2007).

• Fluorescent Probing and Imaging : Sulpho-SHPP is employed in the development of fluorescent probes for detecting and imaging sulfane sulfur in living cells and in vivo. This is pivotal in studying physiological and pathological functions of sulfur in biological systems (Han et al., 2018).

• In Hydrogen Sulfide Signaling Research : Its derivatives are used in the study of hydrogen sulfide signaling in neuronal health and disease, particularly in understanding its role as a gasotransmitter in various physiological processes (Paul & Snyder, 2017).

Mechanism of Action

Target of Action

Sulpho SHPP, also known as the Water-Soluble Bolton-Hunter Reagent, primarily targets α-amino groups or ε-amino groups of lysine and end-terminal amino groups . These groups are found in proteins, making proteins the primary targets of Sulpho SHPP. The role of these targets is to provide a site for Sulpho SHPP to conjugate tyrosine-like groups, thereby increasing the number of tyrosyl groups that can be iodinated .

Mode of Action

Sulpho SHPP interacts with its targets by conjugating tyrosine-like residues to primary amines . This interaction increases the yield of subsequent iodination . The Sulfo-SHPP contains an N-hydroxysuccinimide (NHS) ester reactive group, which reacts efficiently with primary amino groups (-NH2) in pH 7-9 buffers to form stable amide bonds .

Biochemical Pathways

The biochemical pathways affected by Sulpho SHPP are primarily related to the iodination of proteins. The reagent aids in the labeling of proteins with radioactive iodine . This process is part of a broader biochemical pathway involving the transfer of a sulfuryl group (SO3) from the universal donor 3’-phosphoadenosine 5’-phosphosulfate to a hydroxyl group of various substrates in a process called the sulfonation reaction .

Result of Action

The primary molecular effect of Sulpho SHPP’s action is the increased number of tyrosyl groups that can be iodinated in proteins . This modification can enhance the visibility of these proteins in certain research applications, such as radiolabeling studies. On a cellular level, the use of Sulpho SHPP can facilitate the labeling of cell surfaces without exposing the cells to membrane permeable solvents .

Action Environment

The action of Sulpho SHPP can be influenced by various environmental factors. For instance, the pH of the environment can impact the efficiency of the reaction between Sulpho SHPP and primary amino groups . Additionally, the solubility of Sulpho SHPP in water suggests that the compound’s action, efficacy, and stability could be influenced by the presence or absence of water and other solvents

Future Directions

Sulpho SHPP is useful for labeling cell surfaces without exposing the cells to membrane permeable solvents. It can be used before or after coupling to the molecule of interest. This makes it a valuable tool in proteomics research applications.